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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498

An In-depth Technical Guide to the Molecular Weight of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical guide provides a comprehensive overview of the molecular weight of 1,1,3,3,5,5-
Hexamethyltrisiloxane, targeting researchers, scientists, and professionals in drug
development. The document details the compound's physicochemical properties, experimental
protocols for molecular weight determination, and its applications.

Core Molecular Properties

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane that serves as a fundamental building
block in silicone chemistry. Its precise molecular weight is a critical parameter for stoichiometric

calculations in synthesis, formulation development, and for the characterization of polymers
derived from it.
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Property Value

Molecular Weight 208.48 g/mol [1][2]

206.46 g/mol [3][4]

Molecular Formula CeH2002Si3[5] or CeH1802Si3[3][4]
CAS Number 1189-93-1[5][1][3]

Linear Formula [((CH3)2SiH)O]2Si(CHs)2[1]
Density 0.822 g/mL at 25 °CJ[1]

Boiling Point 128 °C[1][6]

Refractive Index n20/D 1.383[1]

Flash Point 20 °C (68 °F) - closed cup[1]

Experimental Determination of Molecular Weight

The determination of the molecular weight of a compound like 1,1,3,3,5,5-
Hexamethyltrisiloxane can be approached through several analytical techniques. The choice
of method often depends on the nature of the sample, the required accuracy, and the available
instrumentation.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for the direct determination of molecular weight.[7]
It involves ionizing the molecule and then measuring its mass-to-charge ratio.

Methodology:

o Sample Preparation: A dilute solution of 1,1,3,3,5,5-Hexamethyltrisiloxane is prepared in a
suitable volatile solvent.

 lonization: The sample is introduced into the mass spectrometer where it is ionized,
commonly using techniques like Electron lonization (EI) or Electrospray lonization (ESI).
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e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The detector records the abundance of ions at each mass-to-charge ratio,
generating a mass spectrum. The molecular ion peak ([M]*) will correspond to the molecular
weight of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile compounds like 1,1,3,3,5,5-Hexamethyltrisiloxane, GC-MS is a highly effective
method that combines the separation power of gas chromatography with the detection
capabilities of mass spectrometry.

Methodology:
« Injection: A small volume of the sample is injected into the gas chromatograph.

o Separation: The sample is vaporized and carried by an inert gas through a chromatographic
column. The separation occurs based on the compound's boiling point and interactions with
the stationary phase.

« lonization and Detection: As the separated components elute from the column, they enter the
mass spectrometer for ionization and detection as described in the MS section.

Gel Permeation Chromatography (GPC) | Size Exclusion
Chromatography (SEC)

While primarily used for polymers, GPC/SEC can be employed to determine the molecular
weight and purity of smaller molecules by comparing their elution time to that of known
standards.[7][8][9]

Methodology:

o System Calibration: The GPC/SEC system is calibrated using a series of well-characterized
molecular weight standards.
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e Sample Preparation: The 1,1,3,3,5,5-Hexamethyltrisiloxane sample is dissolved in the
mobile phase solvent.

o Chromatography: The sample solution is injected into the system and passes through a
column packed with porous gel.[7] Molecules are separated based on their hydrodynamic
volume; smaller molecules can penetrate more of the pores and thus have a longer elution
time.

o Data Analysis: The elution time of the sample is compared to the calibration curve to
determine its molecular weight.

Synthesis Overview

1,1,3,3,5,5-Hexamethyltrisiloxane is typically synthesized through the hydrolysis of
chlorosilanes or the condensation of silanol-terminated precursors.[10] One documented
method involves the reaction of dimethyldichlorosilane and 1,1,3,3-tetramethyldisiloxane in the
presence of deionized water. The mixture is stirred for an extended period at room
temperature, followed by neutralization, drying, and distillation under reduced pressure to yield
the final product.[2]

Applications in Research and Development

The well-defined molecular weight and structure of 1,1,3,3,5,5-Hexamethyltrisiloxane make it
a valuable compound in various scientific and industrial applications:

o Polymer Synthesis: It is a key intermediate in the synthesis of more complex silicone
polymers and copolymers.[11]

o Surface Modification: Used as a surface modifier and crosslinking agent.[11]
 Silylating Agent: Employed as a silylating agent in organic synthesis.[6]

o Coating Materials: It is involved in the preparation of inorganic siloxane polymers used as
coating materials.[3][6]

o Lubricants and Dielectric Fluids: Its thermal stability makes it suitable for use as a lubricant
or dielectric fluid.[10]
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Visualized Workflows and Relationships
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Caption: Experimental workflow for molecular weight determination.

1,1,3,3,5,5-Hexamethyltrisiloxane
(MW = 208.48 g/mol)

Physicochemical Properties Enables

~
~~ Unfluences

Chemical Reactivity
Polymer Synthesis

~

Applications

Boiling Point
Organic Synthesis

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b073498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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